Cas no 861454-08-2 (5-{(2-Chloro-6-Fluorophenyl)MethylAmino}-2,3-Dihydro-1h-1,3-Benzodiazol-2-One)

• Product Name: 5-{(2-Chloro-6-Fluorophenyl)MethylAmino}-2,3-Dihydro-1h-1,3-Benzodiazol-2-One
• CAS No: 861454-08-2
• MF: C₁₄H₁₁ClFN₃O
• MW: 291.708045244217
• CID: 3101846
• PubChem ID: 16763404
• Update Time: 2025-05-20

5-{(2-Chloro-6-Fluorophenyl)MethylAmino}-2,3-Dihydro-1h-1,3-Benzodiazol-2-One Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-6-fluoro-benzylamino)-1,3-dihydro-benzoimidazol-2-one
• 861454-08-2
• 5-[(2-chloro-6-fluorobenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one
• 5-[(2-chloro-6-fluorophenyl)methylamino]-1,3-dihydrobenzimidazol-2-one
• C14H11ClFN3O
• Z57329027
• LJB45408
• STK524257
• 5-{[(2-CHLORO-6-FLUOROPHENYL)METHYL]AMINO}-1,3-DIHYDRO-1,3-BENZODIAZOL-2-ONE
• EN300-79452
• HMS3467P08
• 5-{[(2-chloro-6-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one
• G58293
• 5-([(2-CHLORO-6-FLUOROPHENYL)METHYL]AMINO)-2,3-DIHYDRO-1H-1,3-BENZODIAZOL-2-ONE
• AKOS001478688
• CCG-347437
• 5-{(2-Chloro-6-Fluorophenyl)MethylAmino}-2,3-Dihydro-1h-1,3-Benzodiazol-2-One

• Inchi： 1S/C14H11ClFN3O/c15-10-2-1-3-11(16)9(10)7-17-8-4-5-12-13(6-8)19-14(20)18-12/h1-6,17H,7H2,(H2,18,19,20)
• InChI Key： DXYPMVLKMLGTTN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNC1C=CC2=C(C=1)NC(N2)=O)F

Computed Properties

• Exact Mass: 291.0574678Da
• Monoisotopic Mass: 291.0574678Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-{(2-Chloro-6-Fluorophenyl)MethylAmino}-2,3-Dihydro-1h-1,3-Benzodiazol-2-One

Introduction to 5-{(2-Chloro-6-Fluorophenyl)MethylAmino}-2,3-Dihydro-1h-1,3-Benzodiazol-2-One (CAS No. 861454-08-2)

5-{(2-Chloro-6-Fluorophenyl)MethylAmino}-2,3-Dihydro-1h-1,3-Benzodiazol-2-One is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 861454-08-2, belongs to the benzodiazole class of heterocyclic compounds, which are widely recognized for their pharmacological significance. The presence of both chloro and fluoro substituents in its aromatic ring enhances its chemical reactivity and potential biological activity, making it a subject of extensive research and development.

The molecular structure of this compound features a benzodiazole core with an amino group attached to a methyl-substituted phenyl ring. This particular arrangement imparts specific electronic and steric properties that are crucial for its interaction with biological targets. The 5-{(2-Chloro-6-Fluorophenyl)MethylAmino}-2,3-Dihydro-1h-1,3-Benzodiazol-2-One moiety is particularly interesting because it combines the electron-withdrawing effects of the chloro and fluoro groups with the electron-donating capability of the amino group. This balance can influence the compound's solubility, stability, and binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing novel benzodiazole derivatives with enhanced therapeutic profiles. The structural features of 5-{(2-Chloro-6-Fluorophenyl)MethylAmino}-2,3-Dihydro-1h-1,3-Benzodiazol-2-One make it a promising candidate for further investigation in various pharmacological applications. Studies have indicated that such compounds may exhibit properties relevant to central nervous system (CNS) disorders, including potential anxiolytic, sedative, and anticonvulsant effects. These findings are particularly exciting given the ongoing need for new treatments that offer improved efficacy and safety profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro and fluoro substituents at specific positions on the aromatic ring is critical for achieving the desired biological activity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the benzodiazole core efficiently. These techniques not only enhance the synthetic route but also improve the overall quality of the final product.

One of the most compelling aspects of 5-{(2-Chloro-6-Fluorophenyl)MethylAmino}-2,3-Dihydro-1h-1,3-Benzodiazol-2-One is its potential as a scaffold for drug discovery. By modifying various functional groups within its structure, researchers can fine-tune its pharmacological properties to target specific diseases or conditions. For instance, alterations to the amino group or the aromatic ring can influence receptor binding affinity and metabolic stability. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop innovative therapeutic agents.

Recent computational studies have also shed light on the molecular interactions between this compound and potential biological targets. Molecular docking simulations have been used to predict how 5-{(2-Chloro-6-Fluorophenyl)MethylAmino}-2,3-Dihydro-1h-1,3-Benzodiazol-2-One might bind to enzymes or receptors involved in CNS function. These simulations have provided valuable insights into its mechanism of action and have helped guide further experimental investigations. Such computational approaches are becoming increasingly integral in drug discovery pipelines, as they allow researchers to rapidly screen large libraries of compounds for potential hits.

The pharmacokinetic properties of this compound are also under scrutiny to ensure that it can be effectively delivered to target tissues in vivo. Factors such as solubility, bioavailability, and metabolic clearance rate are critical considerations when evaluating its therapeutic potential. Preliminary studies suggest that modifications to its structure could enhance its oral bioavailability while minimizing unwanted side effects. These findings underscore the importance of understanding both the chemical and biological aspects of drug design.

In conclusion, 5-{(2-Chloro-6-Fluorophenyl)MethylAmino}-2,3-Dihydro-1h-1,3-Benzodiazol-2-One (CAS No. 861454-08-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis involves sophisticated organic reactions that highlight the ingenuity of modern synthetic methodologies. Further research into its pharmacological properties and interactions with biological targets holds great promise for developing novel treatments for various diseases. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in shaping future therapeutic strategies.